(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-chlorobenzoate

• IUPAC Name: [(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-chlorobenzoate
• InChI: InChI=1S/C21H13ClO5/c1-12-6-7-13(25-12)11-19-20(23)16-9-8-14(10-18(16)27-19)26-21(24)15-4-2-3-5-17(15)22/h2-11H,1H3/b19-11-
• InChI Key: ZMFJYKQJYBGROF-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4Cl
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H13ClO5
• Molecular Weight: 380.8 g/mol

Description

(Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-chlorobenzoate is a useful research compound. Its molecular formula is C21H13ClO5 and its molecular weight is 380.78. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-chlorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-chlorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Some novel 2-substituted-3-methylbenzofuran derivatives have been synthesized and tested for their antimicrobial activity. These compounds, derived from a similar structural framework, exhibited significant activity against various fungal and bacterial species. Their synthesis involves reactions that could potentially include or relate to the compound , highlighting the structural versatility and potential antimicrobial applications of such molecules (Abdel‐Aziz, Mekawey, & Dawood, 2009).

Metal-Organic Frameworks (MOFs)

The structural flexibility and properties of ligands similar to the mentioned compound have been manipulated to create stable Metal-Organic Frameworks (MOFs). These MOFs show promising applications in gas adsorption, demonstrating selectivity towards CO2 over CH4 and N2. Such frameworks could potentially incorporate or be inspired by the chemical structure of the mentioned compound, indicating its relevance in the development of new materials for environmental and industrial applications (Zhang et al., 2018).

Synthetic Organic Chemistry

The compound and its derivatives have been explored in the context of Diels–Alder reactions, offering pathways to synthesize complex organic structures. These reactions are crucial in the synthesis of various pharmacologically active compounds and materials, indicating the potential utility of the mentioned compound in organic synthesis and material science (Alves et al., 2001).

Luminescent Materials

Coordination polymers and complexes involving similar structural motifs have been investigated for their luminescent properties. These materials find applications in sensing, light-emitting devices, and as probes in chemical and biological systems, suggesting the applicability of the compound for the development of new luminescent materials (Lan et al., 2008).